Cas no 2228718-16-7 (1-(1-bromo-2-methylpropan-2-yl)-2-tert-butylbenzene)
1-(1-bromo-2-methylpropan-2-yl)-2-tert-butylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-bromo-2-methylpropan-2-yl)-2-tert-butylbenzene
- EN300-1919345
- 2228718-16-7
-
- Inchi: 1S/C14H21Br/c1-13(2,3)11-8-6-7-9-12(11)14(4,5)10-15/h6-9H,10H2,1-5H3
- InChI Key: OFYCOSJASMSHJH-UHFFFAOYSA-N
- SMILES: BrCC(C)(C)C1C=CC=CC=1C(C)(C)C
Computed Properties
- Exact Mass: 268.08266g/mol
- Monoisotopic Mass: 268.08266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 0Ų
1-(1-bromo-2-methylpropan-2-yl)-2-tert-butylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1919345-0.05g |
1-(1-bromo-2-methylpropan-2-yl)-2-tert-butylbenzene |
2228718-16-7 | 0.05g |
$1261.0 | 2023-09-17 | ||
| Enamine | EN300-1919345-0.1g |
1-(1-bromo-2-methylpropan-2-yl)-2-tert-butylbenzene |
2228718-16-7 | 0.1g |
$1320.0 | 2023-09-17 | ||
| Enamine | EN300-1919345-0.25g |
1-(1-bromo-2-methylpropan-2-yl)-2-tert-butylbenzene |
2228718-16-7 | 0.25g |
$1381.0 | 2023-09-17 | ||
| Enamine | EN300-1919345-0.5g |
1-(1-bromo-2-methylpropan-2-yl)-2-tert-butylbenzene |
2228718-16-7 | 0.5g |
$1440.0 | 2023-09-17 | ||
| Enamine | EN300-1919345-1.0g |
1-(1-bromo-2-methylpropan-2-yl)-2-tert-butylbenzene |
2228718-16-7 | 1g |
$1500.0 | 2023-05-31 | ||
| Enamine | EN300-1919345-2.5g |
1-(1-bromo-2-methylpropan-2-yl)-2-tert-butylbenzene |
2228718-16-7 | 2.5g |
$2940.0 | 2023-09-17 | ||
| Enamine | EN300-1919345-5.0g |
1-(1-bromo-2-methylpropan-2-yl)-2-tert-butylbenzene |
2228718-16-7 | 5g |
$4349.0 | 2023-05-31 | ||
| Enamine | EN300-1919345-10.0g |
1-(1-bromo-2-methylpropan-2-yl)-2-tert-butylbenzene |
2228718-16-7 | 10g |
$6450.0 | 2023-05-31 | ||
| Enamine | EN300-1919345-1g |
1-(1-bromo-2-methylpropan-2-yl)-2-tert-butylbenzene |
2228718-16-7 | 1g |
$1500.0 | 2023-09-17 | ||
| Enamine | EN300-1919345-5g |
1-(1-bromo-2-methylpropan-2-yl)-2-tert-butylbenzene |
2228718-16-7 | 5g |
$4349.0 | 2023-09-17 |
1-(1-bromo-2-methylpropan-2-yl)-2-tert-butylbenzene Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 1-(1-bromo-2-methylpropan-2-yl)-2-tert-butylbenzene
Professional Introduction to Compound with CAS No. 2228718-16-7 and Product Name: 1-(1-bromo-2-methylpropan-2-yl)-2-tert-butylbenzene
The compound identified by the CAS number 2228718-16-7 and the product name 1-(1-bromo-2-methylpropan-2-yl)-2-tert-butylbenzene represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, featuring a complex aromatic structure, has garnered attention due to its unique chemical properties and potential applications in various scientific domains.
At the core of this compound's structure lies a benzene ring substituted with two distinct alkyl groups: a 1-bromo-2-methylpropan-2-yl side chain and a tert-butyl group at the second position. This arrangement imparts distinct electronic and steric characteristics, making it a valuable candidate for further investigation in synthetic chemistry and medicinal chemistry. The presence of bromine and tert-butyl groups not only influences the compound's reactivity but also opens up possibilities for diverse functionalization strategies.
In recent years, there has been growing interest in the development of novel aromatic compounds that exhibit enhanced stability and bioavailability. The structural motifs present in 1-(1-bromo-2-methylpropan-2-yl)-2-tert-butylbenzene align well with these trends, as they provide a stable scaffold for further derivatization. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules, particularly those targeting neurological disorders and inflammatory conditions.
One of the most compelling aspects of this compound is its utility in constructing pharmacophores—key structural elements responsible for a drug's biological activity. The combination of bromine and tert-butyl substituents offers a balance between lipophilicity and metabolic stability, which are critical factors in drug design. Recent studies have demonstrated its efficacy in modulating certain enzyme activities, particularly those involved in signal transduction pathways relevant to cancer therapy.
The 1-bromo-2-methylpropan-2-yl moiety, in particular, has been identified as a promising handle for further chemical manipulation. Its reactive nature allows for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of additional functional groups at specific positions on the aromatic ring. This flexibility is invaluable for designing molecules with tailored biological properties.
Moreover, the tert-butyl group provides steric hindrance, which can be leveraged to improve binding affinity to biological targets. This feature is particularly relevant in the context of developing small-molecule inhibitors that require precise interaction with protein receptors or enzymes. The steric bulk introduced by the tert-butyl group can prevent unwanted side interactions, thereby enhancing selectivity—a crucial consideration in drug development.
Recent advancements in computational chemistry have also highlighted the potential of 1-(1-bromo-2-methylpropan-2-yl)-2-tert-butylbenzene as a building block for virtual screening campaigns. Molecular modeling studies suggest that its structure is well-suited for interacting with a wide range of biological targets, including those implicated in metabolic diseases and neurodegenerative disorders. These findings underscore its importance as a scaffold for high-throughput screening initiatives aimed at identifying novel therapeutic agents.
In addition to its pharmaceutical applications, this compound has shown promise in materials science research. Its aromatic backbone and bulky substituents make it an interesting candidate for developing liquid crystals or advanced polymers with specific optical properties. The ability to fine-tune its electronic characteristics through strategic functionalization opens up avenues for creating novel materials with applications in display technologies and optoelectronics.
The synthesis of 1-(1-bromo-2-methylpropan-2-yl)-2-tert-butylbenzene presents an intriguing challenge due to the need for precise control over regioselectivity during functionalization. However, recent methodological advances have made it more accessible to synthetic chemists. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies have enabled efficient construction of its complex framework. These developments are expected to accelerate further exploration of its chemical space.
As research continues to evolve, the significance of compounds like 1-(1-bromo-2-methylpropan-2-yl)-2-tert-butylbenzene is likely to grow. Their unique structural features offer a rich ground for innovation across multiple disciplines, from drug discovery to materials engineering. By leveraging their inherent properties through sophisticated synthetic methodologies, scientists are poised to unlock new possibilities that could transform various scientific fields.
2228718-16-7 (1-(1-bromo-2-methylpropan-2-yl)-2-tert-butylbenzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)